Cas no 2171153-98-1 (2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid)
2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid
- 2171153-98-1
- EN300-1473684
- 2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid
-
- Inchi: 1S/C24H26N2O5/c1-15(23(29)26-12-6-7-16(26)13-22(27)28)25-24(30)31-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,15-16,21H,6-7,12-14H2,1H3,(H,25,30)(H,27,28)/t15-,16-/m1/s1
- InChI Key: YPIHHLMVDLBXKR-HZPDHXFCSA-N
- SMILES: O=C([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O
Computed Properties
- Exact Mass: 422.18417193g/mol
- Monoisotopic Mass: 422.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 661
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 95.9Ų
2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473684-1g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 1g |
$1057.0 | 2023-08-31 | ||
| Enamine | EN300-1473684-5g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 5g |
$3065.0 | 2023-08-31 | ||
| Enamine | EN300-1473684-10g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 10g |
$4545.0 | 2023-08-31 | ||
| Enamine | EN300-1473684-0.05g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 0.05g |
$888.0 | 2023-08-31 | ||
| Enamine | EN300-1473684-0.1g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 0.1g |
$930.0 | 2023-08-31 | ||
| Enamine | EN300-1473684-0.25g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 0.25g |
$972.0 | 2023-08-31 | ||
| Enamine | EN300-1473684-0.5g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 0.5g |
$1014.0 | 2023-08-31 | ||
| Enamine | EN300-1473684-1.0g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1473684-2.5g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 2.5g |
$2071.0 | 2023-08-31 | ||
| Enamine | EN300-1473684-5.0g |
2-[(2R)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid |
2171153-98-1 | 5g |
$9769.0 | 2023-06-06 |
2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid
Introduction to 2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic Acid (CAS No. 2171153-98-1)
2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171153-98-1, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.
The molecular structure of this compound is intricately designed, featuring a pyrrolidinylacetic acid backbone that is functionalized with a series of substituents. The presence of a fluoren-9-yl methoxycarbonyl group and specific stereocenters at the (2R) positions contributes to its unique chemical and biological properties. These features make it an attractive scaffold for modulating various biological pathways, particularly those involved in inflammation, pain signaling, and neurodegenerative diseases.
In recent years, there has been a growing interest in the development of small molecules that can interact with complex biological targets. The compound CAS No. 2171153-98-1 has been studied for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that it may interfere with key signaling pathways by acting as a competitive inhibitor or modulator of certain enzymes and receptors. This has opened up new avenues for research in the treatment of conditions such as chronic pain, neuroinflammation, and even certain types of cancer.
The fluoren-9-yl methoxycarbonyl moiety is particularly noteworthy as it enhances the solubility and stability of the compound, making it more amenable for formulation into drug-like entities. Additionally, the stereocentric nature of the molecule allows for the synthesis of enantiomerically pure forms, which can significantly influence its pharmacological profile. Such specificity is crucial in pharmaceutical development, where subtle differences in molecular conformation can lead to vastly different biological outcomes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with biological targets with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. The virtual screening of databases has highlighted CAS No. 2171153-98-1 as a promising candidate for experimental validation, particularly in contexts where precise targeting is required.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as asymmetric catalysis has been employed to achieve the desired stereochemical configuration at the (2R) centers. These synthetic strategies not only highlight the ingenuity behind modern drug discovery but also underscore the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists.
One of the most exciting aspects of this compound is its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that modulators of certain neurotransmitter systems can slow down or even reverse the progression of these conditions. The unique structure of CAS No. 2171153-98-1 suggests that it may interact with receptors or enzymes involved in these pathways, offering a novel therapeutic approach.
The pharmacokinetic properties of this compound are also under investigation to determine its bioavailability, metabolic stability, and excretion pathways. These studies are essential for understanding how the compound behaves within the body and for designing effective dosing regimens. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic profile.
In conclusion, CAS No. 2171153-98-1 represents a significant advancement in pharmaceutical research due to its complex molecular architecture and promising biological activities. Its potential applications in treating a range of diseases make it an attractive candidate for further clinical development. As research continues to uncover new insights into its mechanism of action, this compound could pave the way for innovative therapeutic strategies in the coming years.
2171153-98-1 (2-(2R)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)